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Compound of Interest

Compound Name: Flufenacet

Cat. No.: B033160

Flufenacet: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure and
physical properties of Flufenacet, a widely used oxyacetanilide herbicide. The information is
presented to meet the needs of researchers, scientists, and professionals involved in drug
development and environmental science.

Chemical Structure and Identification

Flufenacet is chemically known as N-(4-fluorophenyl)-N-(propan-2-yl)-2-{[5-
(trifluoromethyl)-1,3,4-thiadiazol-2-yl|Joxy}acetamide.[1][2][3] It is also referred to by other
names such as Fluthiamide and Thiafluamide.[1][4]

Table 1: Chemical Identifiers for Flufenacet
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Identifier Value

N-(4-fluorophenyl)-N-(propan-2-yl)-2-{[5-
IUPAC Name (trifluoromethyl)-1,3,4-thiadiazol-2-
ylJoxy}acetamide[1][2][3]

CAS Number 142459-58-3[1][2]
CC(C)N(clcce(ccl)F)C(=0)COc2nnc(s2)C(F

SMILES (CIN( (cc1)F)C(=0) (s2)C(F)
(FF[1][2]

Molecular Formula C14H13FAN302S[1][5][6]1[7]

InChl Key IANUJLZYFUDJIH-UHFFFAOYSA-N[1][2][3]

Below is a two-dimensional diagram of the chemical structure of Flufenacet generated using
the DOT language.

2D Chemical Structure of Flufenacet

Physical and Chemical Properties

Flufenacet is a white to tan solid with a mercaptan-like odor.[2][5] It is stable under normal
warehouse temperatures.[2] A summary of its key physical and chemical properties is provided
in the table below.

Table 2: Physical and Chemical Properties of Flufenacet
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Property Value

Molecular Weight 363.33 g/mol [1][2][41[5][6]1[71[8]
Melting Point 76-79 °C[2][8]

Boiling Point Decomposes before boiling[2][9]
Density 1.45 g/cm3 at 20°C[9]

Vapor Pressure 9 x 1072 mPa at 20°C

- 56 mg/L at 25°C (pH 4 and 7), 54 mg/L at 25°C
Water Solubility

(pH 9)[5]
Log P (Octanol-Water Partition Coefficient) 3.2 at 24°CJ[5]
pKa (Dissociation Constant) Not applicable, does not dissociate[5][9]

Experimental Protocols

While specific, detailed experimental protocols for the determination of all physical properties of
Flufenacet are not exhaustively available in the public domain, standard methodologies are
employed for such characterizations.

¢ Melting Point: The melting point is typically determined using a capillary melting point
apparatus, where a small, powdered sample is heated at a controlled rate. The range is
recorded from the temperature at which the first drop of liquid appears to the temperature at
which the entire sample is liquid.

o Solubility: Water solubility is generally measured using the shake-flask method. An excess
amount of the compound is agitated in water at a constant temperature until equilibrium is
reached. The concentration of the dissolved substance is then determined by a suitable
analytical technique, such as high-performance liquid chromatography (HPLC).

e Vapor Pressure: Vapor pressure can be determined by methods such as gas saturation or
effusion methods. These techniques measure the pressure exerted by the vapor of the solid
in equilibrium with the solid phase at a given temperature.
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e Octanol-Water Partition Coefficient (Log P): The Log P value is commonly determined using
the shake-flask method. The compound is dissolved in a mixture of n-octanol and water and
shaken until equilibrium is achieved. The concentration of the compound in each phase is
then measured to calculate the partition coefficient.

Synthesis and Mode of Action

Flufenacet is synthesized through a multi-step chemical process.[9] A key step involves the
reaction of 2-methylsulfonyl-5-trifluoromethyl-1,3,4-thiadiazole with 2-hydroxy-[N-(4-
fluorophenyl)-N-isopropyl]acetamide in the presence of a base.[1]

As a herbicide, Flufenacet's mode of action is the inhibition of very long-chain fatty acid

synthesis, which is crucial for seed germination.[1]

The following DOT script illustrates a simplified logical flow of Flufenacet's synthesis.

Starting Materials

2-methylsulfonyl-5-trifluoromethyl-
1,3,4-thiadiazole Reaction

Product

Condensation Reaction J Yields

(Base-catalyzed) Flufenacet

2-hydroxy-[N-(4-fluorophenyl)- =
N-isopropyllacetamide

Click to download full resolution via product page

Simplified Synthesis Workflow of Flufenacet

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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